Cas no 303104-76-9 (3-(4-methoxyphenoxy)-N-methyl-1-propanamine)

• Product Name: 3-(4-methoxyphenoxy)-N-methyl-1-propanamine
• CAS No: 303104-76-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD08146576
• CID: 853538
• PubChem ID: 6504199
• Update Time: 2025-07-02

3-(4-methoxyphenoxy)-N-methyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenoxy)-N-methylpropan-1-amine
• [3-(4-METHOXY-PHENOXY)-PROPYL]-METHYL-AMINE
• AKOS BC-1955
• CHEMBRDG-BB 9070954
• 3-(4-METHOXYPHENOXY)-N-METHYL-1-PROPANAMINE
• UKRORGSYN-BB BBV-208201
• 3-(4-methoxyphenoxy)-N-methyl-1-propanamine(SALTDATA: FREE)
• [3-(4-methoxyphenoxy)propyl]methylamine
• AC1O6PDQ
• AG-E-99588
• Ambcb9070954
• CTK4G4858
• MolPort-000-136-692
• SureCN6255082
• 1-Propanamine, 3-(4-methoxyphenoxy)-N-methyl-
• MFCD08146576
• 303104-76-9
• [3-(4-methoxyphenoxy)propyl](methyl)amine
• DTXSID00424702
• CS-0450745
• AKOS000302602
• BS-35909
• SCHEMBL6255082
• 3-(4-methoxyphenoxy)-N-methyl-1-propanamine

• MDL： MFCD08146576
• Inchi： 1S/C11H17NO2/c1-12-8-3-9-14-11-6-4-10(13-2)5-7-11/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： LYIVXPJPEPNDIO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCCNC

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 2.07440

3-(4-methoxyphenoxy)-N-methyl-1-propanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenoxy)-N-methyl-1-propanamine

Recent Advances in the Study of 3-(4-methoxyphenoxy)-N-methyl-1-propanamine (CAS: 303104-76-9)

3-(4-methoxyphenoxy)-N-methyl-1-propanamine (CAS: 303104-76-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, shedding light on its mechanism of action and potential uses in drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter systems. Research has indicated that 3-(4-methoxyphenoxy)-N-methyl-1-propanamine may interact with serotonin and dopamine receptors, suggesting its applicability in the treatment of neurological and psychiatric disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding affinity for specific serotonin receptor subtypes, which could pave the way for novel antidepressant or anxiolytic therapies.

In addition to its neurological applications, recent investigations have highlighted the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute revealed that 3-(4-methoxyphenoxy)-N-methyl-1-propanamine exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study, published in Cancer Research, proposed that the compound induces apoptosis via the mitochondrial pathway, offering a promising avenue for further development as an anticancer agent.

The synthesis and optimization of 3-(4-methoxyphenoxy)-N-methyl-1-propanamine have also been a focus of recent research. A 2022 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for scaling up production for clinical trials and potential commercialization.

Despite these promising findings, challenges remain in the development of 3-(4-methoxyphenoxy)-N-methyl-1-propanamine as a therapeutic agent. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which researchers are addressing through structural modifications and formulation strategies. Ongoing clinical trials are expected to provide further insights into the compound's safety and efficacy profiles.

In conclusion, 3-(4-methoxyphenoxy)-N-methyl-1-propanamine (CAS: 303104-76-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications make it a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical settings to fully realize its therapeutic potential.